Cas no 827320-71-8 (Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)-)

• Product name: Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)-
• CAS No: 827320-71-8
• MF: C₁₉H₁₈N₂O
• MW: 290.359024524689
• CID: 684847
• PubChem ID: 56654904

Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 2-acetyl-1,2,3,4-tetrahydro-1-(1H-indol-3-yl)-
• 1-[1-(1H-indol-3-yl)-3,4-dihydro-1H-isoquinolin-2-yl]ethanone
• 1-[1-(1H-indol-3-yl)-3,4-dihydroisoquinolin-2(1H)-yl]ethanone
• DTXSID70718180
• 1-(1-(1H-indol-3-yl)-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
• 1-[1-(1H-Indol-3-yl)-3,4-dihydroisoquinolin-2(1H)-yl]ethan-1-one
• 827320-71-8
• NIBAUFLJZPWHJZ-UHFFFAOYSA-N
• SCHEMBL3052740

• Inchi： InChI=1S/C19H18N2O/c1-13(22)21-11-10-14-6-2-3-7-15(14)19(21)17-12-20-18-9-5-4-8-16(17)18/h2-9,12,19-20H,10-11H2,1H3
• InChI Key： NIBAUFLJZPWHJZ-UHFFFAOYSA-N
• SMILES： CC(=O)N1CCC2=CC=CC=C2C1C3=CNC4=CC=CC=C43

Computed Properties

• Exact Mass: 290.141913202g/mol
• Monoisotopic Mass: 290.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 36.1Ų